N-(1-cyano-1-methylethyl)-2-[4-(ethanesulfonyl)piperazin-1-yl]-N-methylacetamide

• IUPAC Name: N-(2-cyanopropan-2-yl)-2-(4-ethylsulfonylpiperazin-1-yl)-N-methylacetamide
• InChI: InChI=1S/C13H24N4O3S/c1-5-21(19,20)17-8-6-16(7-9-17)10-12(18)15(4)13(2,3)11-14/h5-10H2,1-4H3
• InChI Key: AJMFBLUUIYBXCP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC(=O)N(C)C(C)(C)C#N
• Molecular Formula: C13H24N4O3S
• Molecular Weight: 316.42 g/mol

Description

N-(1-cyano-1-methylethyl)-2-[4-(ethanesulfonyl)piperazin-1-yl]-N-methylacetamide, also known as ESI-09, is a chemical compound that has been widely studied for its potential therapeutic applications in various diseases. It is a small molecule inhibitor of RAC1, a member of the Rho family of small GTPases, which plays a critical role in regulating cellular processes such as cytoskeletal dynamics, cell migration, and cell division.

Scientific Research Applications

N-(1-cyano-1-methylethyl)-2-[4-(ethanesulfonyl)piperazin-1-yl]-N-methylacetamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. In cancer, this compound has been shown to inhibit the growth and invasion of cancer cells by targeting RAC1, which is overexpressed in many types of cancer. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and promote neuronal survival. In cardiovascular diseases, this compound has been shown to improve cardiac function and reduce inflammation.

Mechanism of Action

N-(1-cyano-1-methylethyl)-2-[4-(ethanesulfonyl)piperazin-1-yl]-N-methylacetamide works by inhibiting the activity of RAC1, which is a small GTPase that plays a critical role in regulating cellular processes such as cytoskeletal dynamics, cell migration, and cell division. RAC1 is overexpressed in many types of cancer and is involved in the development and progression of the disease. By inhibiting RAC1, this compound can block the growth and invasion of cancer cells. In neurodegenerative diseases, this compound can protect neurons from oxidative stress by inhibiting the activation of RAC1. In cardiovascular diseases, this compound can improve cardiac function by reducing inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer, this compound can inhibit the growth and invasion of cancer cells by blocking the activity of RAC1. In neurodegenerative diseases, this compound can protect neurons from oxidative stress by inhibiting the activation of RAC1. In cardiovascular diseases, this compound can improve cardiac function by reducing inflammation and oxidative stress. This compound has also been shown to have anti-inflammatory and anti-oxidative effects.

Advantages and Limitations for Lab Experiments

N-(1-cyano-1-methylethyl)-2-[4-(ethanesulfonyl)piperazin-1-yl]-N-methylacetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It has low solubility in water, which can limit its use in some assays. It also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

For research include further studies to determine the efficacy and safety of N-(1-cyano-1-methylethyl)-2-[4-(ethanesulfonyl)piperazin-1-yl]-N-methylacetamide in clinical trials. Other future directions include the development of more potent and selective inhibitors of RAC1 and the identification of biomarkers that can predict the response to this compound treatment. Additionally, the role of RAC1 in other diseases and cellular processes is still not fully understood, and further research is needed to elucidate its function.

Synthesis Methods

N-(1-cyano-1-methylethyl)-2-[4-(ethanesulfonyl)piperazin-1-yl]-N-methylacetamide is synthesized using a multistep process that involves the reaction of various starting materials. The synthesis starts with the reaction of N-methylacetamide with 1-cyano-1-methylethylchloroformate to form N-(1-cyano-1-methylethyl)-N-methylacetamide. This intermediate is then reacted with piperazine and ethanesulfonyl chloride to form the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.